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Compound of Interest |

Compound Name: 3-(Propylamino)propan-1-ol
CAS No.: 38825-85-3
Cat. No.: B1360365

Get Quote

3-(Propylamino)propan-1-ol, identified by the CAS Number 38825-85-3, is a bifunctional
organic compound featuring a secondary amine and a primary alcohol functional group. This

unique structural arrangement makes it a highly versatile building block in organic synthesis. Its
ability to undergo reactions at both the nucleophilic amine and the hydroxyl group allows for the
construction of more complex molecular architectures.

Primarily, it serves as a crucial intermediate in the synthesis of pharmaceuticals and
agrochemicals.[1] The propanolamine backbone is a common structural motif in a variety of
biologically active molecules. For drug development professionals, its value lies in its utility as a
scaffold that can be readily modified to optimize pharmacokinetic and pharmacodynamic
properties.[1] Beyond pharmaceuticals, its applications extend to the production of specialty
polymers, surfactants, and corrosion inhibitors, where its amine and alcohol functionalities
provide sites for polymerization and surface interaction.[1]

Key Physicochemical Properties

The fundamental properties of 3-(Propylamino)propan-1-ol are summarized below. This data
is essential for planning synthesis, purification, and formulation activities.
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Property Value Source(s)
CAS Number 38825-85-3 [1][2][3]
Molecular Formula CeH1sNO [1][2]
Molecular Weight 117.19 g/mol [11[2]
Boiling Point 74 °C [4]

Purity Typically 297-98% [1][2]

MDL Number MFCD09909473 [1]

2-8°C, away from light, in a dry
Recommended Storage ) [1]
environment

Molecular Structure Visualization

The structure of 3-(Propylamino)propan-1-ol highlights the spatial relationship between the
secondary amine and the terminal hydroxyl group, which dictates its chemical reactivity.

Caption: Molecular structure of 3-(Propylamino)propan-1-ol.

Section 2: Synthesis and Purification Strategies

The synthesis of 3-(Propylamino)propan-1-ol is typically achieved through reductive
amination, a cornerstone reaction in medicinal chemistry for its efficiency and reliability. This
approach involves the reaction of a primary amine with an aldehyde or ketone to form an
intermediate imine, which is then reduced in situ to the target secondary amine.

Synthetic Rationale and Workflow

The most logical synthetic pathway involves the reaction of 3-amino-1-propanol with
propionaldehyde. The causality for this choice is based on the commercial availability of the
starting materials and the high-yielding nature of the reductive amination process. The workflow
is designed to first form the Schiff base (imine) intermediate, followed by immediate reduction
to prevent side reactions and maximize yield.
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Starting Materials:
3-Amino-1-propanol
Propionaldehyde

Dissolve in Suitable Solvent
(e.g., Methanol)

Reductive Amination:
1. Add Propionaldehyde (forms imine)
2. Add Reducing Agent (e.g., NaBH4)

'

Reaction Quench
(e.g., add water or dilute acid)

Liquid-Liquid Extraction
(e.g., with Ethyl Acetate or DCM)

'

Dry Organic Layer
(e.g., over Na2S04 or MgS04)

'

Solvent Removal
(Rotary Evaporation)

Purification of Crude Product
(Vacuum Distillation or Chromatography)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 3-(Propylamino)propan-1-ol [myskinrecipes.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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